Cas no 1446347-13-2 (2-Bromo-3-(chloromethyl)pyridine hydrochloride)

• Product Name: 2-Bromo-3-(chloromethyl)pyridine hydrochloride
• CAS No: 1446347-13-2
• MF: C₆H₆BrCl₂N
• MW: 242.928538799286
• CID: 4827754
• Update Time: 2025-05-20

2-Bromo-3-(chloromethyl)pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-bromo-3-(chloromethyl)pyridine hydrochloride
• 2-Bromo-3-(chloromethyl)pyridine hydrochloride

• Inchi： 1S/C6H5BrClN.ClH/c7-6-5(4-8)2-1-3-9-6;/h1-3H,4H2;1H
• InChI Key： OHLFQXUZENMEDT-UHFFFAOYSA-N
• SMILES： BrC1C(CCl)=CC=CN=1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 89.1
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-3-(chloromethyl)pyridine hydrochloride

Introduction to 2-Bromo-3-(chloromethyl)pyridine hydrochloride (CAS No. 1446347-13-2)

2-Bromo-3-(chloromethyl)pyridine hydrochloride is a versatile organic compound with the CAS registry number 1446347-13-2. This compound, often abbreviated as BCMPhCl, is a derivative of pyridine, a six-membered aromatic heterocycle with nitrogen as the heteroatom. The molecule features a bromine atom at the 2-position and a chloromethyl group (-CH₂Cl) at the 3-position of the pyridine ring, with a hydrochloride counterion balancing the charge.

The structure of BCMPhCl is characterized by its unique substitution pattern, which imparts distinct chemical reactivity and physical properties. The bromine atom at the 2-position introduces electron-withdrawing effects, while the chloromethyl group at the 3-position adds both steric hindrance and additional electron-withdrawing inductive effects due to the chlorine atom. These features make BCMPhCl an attractive substrate for various organic transformations, particularly in substitution and elimination reactions.

Recent advancements in synthetic chemistry have highlighted the utility of BCMPhCl in constructing complex molecules with precision. For instance, researchers have employed this compound as a key intermediate in the synthesis of bioactive compounds, such as kinase inhibitors and GPCR modulators, which are of significant interest in drug discovery.

One notable application of BCMPhCl involves its use in Suzuki-Miyaura cross-coupling reactions, where it serves as an aryl halide partner for coupling with boronic acids or esters under palladium catalysis. This reaction has been instrumental in constructing biaryl structures with high regioselectivity and yield, making it a cornerstone in modern medicinal chemistry.

In addition to its role in cross-coupling reactions, BCMPhCl has also been utilized in nucleophilic aromatic substitution (NAS) reactions. The bromine atom at the 2-position acts as a leaving group under specific conditions, enabling substitution by nucleophiles such as amines or hydroxides to form diverse pyridine derivatives.

Recent studies have explored the use of BCMPhCl in click chemistry protocols, particularly for the synthesis of macrocyclic compounds via copper-catalyzed azide-alkyne cycloaddition (CuAAC). This approach has opened new avenues for constructing functional macrocycles with potential applications in drug delivery and catalysis.

The synthesis of BCMPhCl typically involves multi-step processes that combine halogenation and alkylation strategies on pyridine derivatives. For example, bromination of pyridine derivatives can be achieved through Sandmeyer-type reactions or direct electrophilic substitution using N-bromosuccinimide (NBS). Subsequent alkylation steps introduce the chloromethyl group at the desired position, followed by acidification to isolate the hydrochloride salt.

Purification techniques such as column chromatography and recrystallization are commonly employed to ensure high purity levels of BCMPhCl, which is critical for its use in demanding applications like asymmetric synthesis or enzymatic assays.

From an analytical standpoint, BCMPhCl can be characterized using a variety of spectroscopic techniques including proton NMR (^1H NMR), carbon NMR (^13C NMR), and mass spectrometry (MS). These methods provide detailed insights into its molecular structure and confirm its identity with high confidence.

In terms of stability and handling, BCMPhCl is generally stable under normal storage conditions but should be protected from moisture and light to prevent degradation or unwanted side reactions. Its hydrochloride form ensures good solubility in polar solvents like water or methanol, facilitating its use in solution-based reactions.

The integration of BCMPhCl into contemporary synthetic strategies underscores its importance as a building block for constructing complex molecules with tailored functionalities. As research continues to uncover new reaction pathways and applications for this compound, its role in advancing chemical science is expected to grow further.